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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to the optimal

application timing of Topogard, a selective herbicide, for effective weed management in

research and development settings. Topogard's active ingredients are terbutryn (350 g/L) and

terbuthylazine (150 g/L), both belonging to the triazine chemical family.

Mode of Action
Topogard is a Group C1 herbicide, acting as a photosynthesis inhibitor at the photosystem II

(PSII) receptor site.[1][2] The active ingredients, terbutryn and terbuthylazine, are absorbed by

both the roots and leaves of susceptible weeds, leading to a rapid knockdown and providing

residual weed control.[3] This dual uptake pathway makes it effective against a broad spectrum

of annual broadleaf weeds.
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Caption: Mode of action of Topogard's active ingredients.
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Application Timing and Efficacy
Optimal application timing of Topogard is critical for maximizing weed control while ensuring

crop safety. The following tables summarize application recommendations for registered crops,

primarily peas and potatoes.

Quantitative Data on Application Rates and Timing
Crop

Application Rate
(per hectare)

Water Volume (per
hectare)

Application Timing

Peas (Process,

Garden, and Field)
0.75 - 1.0 Litre

Not less than 250

Litres

Post-emergence,

when peas have 3-5

nodes and are less

than 15 cm high.[3]

Potatoes 1.0 - 2.0 Litres
Not less than 350

Litres

Post-planting but pre-

emergence of the crop

(no more than 5%

emergence). Apply

after rows are molded

and when weeds are

small.[3]

Weed Control Spectrum and Efficacy
Topogard is effective against a wide range of annual broadleaf weeds. For optimal results,

weeds should be in the early growth stages (no more than 4 true leaves).
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Weed Species Common Name Susceptibility

Amaranthus retroflexus Redroot Controlled

Capsella bursa-pastoris Shepherd's Purse Controlled

Chenopodium album Fathen Controlled

Fumaria officinalis Fumitory Controlled

Galium aparine Cleavers Controlled

Lamium amplexicaule Henbit Controlled

Polygonum aviculare Wireweed
Less susceptible at later

growth stages

Solanum nigrum Black Nightshade Controlled

Stellaria media Chickweed Controlled

Urtica urens Stinging Nettle Controlled

Note: Efficacy data is derived from manufacturer's technical information. For research

purposes, it is recommended to conduct preliminary trials to determine the precise efficacy on

the target weed spectrum under specific environmental conditions.

Experimental Protocols
The following protocols are designed for researchers to evaluate the optimal application timing

of Topogard for weed control in a controlled setting.

Experimental Design for Determining Optimal
Application Timing
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Start

Experimental Setup:
- Randomized complete block design

- Minimum 4 replicates
- Plot size: e.g., 2m x 10m

Crop Planting (Peas or Potatoes)

Application Timings

Pre-emergence Application Early Post-emergence Application
(e.g., 2-3 crop leaf stage)

Late Post-emergence Application
(e.g., 5-6 crop leaf stage) Untreated Control

Data Collection:
- Weed density and biomass

- Crop injury assessment
- Crop yield

Statistical Analysis (e.g., ANOVA)

Determine Optimal Timing

Click to download full resolution via product page

Caption: Workflow for optimal application timing experiment.
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Detailed Methodology
Site Preparation and Experimental Design:

Select a field with uniform soil type and a known history of annual broadleaf weed

infestation.

Establish a randomized complete block design with a minimum of four replicates for each

treatment.

Plot size should be adequate for representative sampling and to minimize spray drift

between plots (e.g., 2 x 10 meters).

Crop Establishment:

Plant the desired crop (peas or potatoes) according to standard agronomic practices for

the region.

Herbicide Application:

Apply Topogard at the recommended rates for the target crop using a calibrated research

plot sprayer.

Treatments should include different application timings:

Pre-emergence: Applied to the soil surface after planting but before crop emergence.

Early Post-emergence: Applied when the crop is at an early growth stage (e.g., 2-3 true

leaves for peas) and weeds are small.

Late Post-emergence: Applied at a later crop growth stage (e.g., 5-6 true leaves for

peas).

Include an untreated control for comparison.

Data Collection:
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Weed Control Efficacy: At 14, 28, and 56 days after treatment (DAT), assess weed control

by counting weed density (number of plants per square meter) and measuring weed

biomass (dry weight) from randomly placed quadrats within each plot.

Crop Tolerance: Visually assess crop injury (e.g., chlorosis, necrosis, stunting) at 7, 14,

and 28 DAT using a 0-100% scale (0 = no injury, 100 = crop death).

Crop Yield: At crop maturity, harvest the marketable portion of the crop from a designated

area within each plot and determine the yield.

Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) to determine significant

differences between application timings for weed control, crop injury, and yield.

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Environmental Fate and Considerations
The active ingredients in Topogard, terbuthylazine and terbutryn, have a moderate to high

persistence in soil and water.[4] Their mobility in soil is relatively high, and they have been

detected in surface and groundwater.[4] The half-life of terbuthylazine in soil can vary

significantly depending on soil characteristics and environmental conditions.[5] Therefore, it is

crucial to adhere to best management practices to minimize off-target movement and potential

environmental contamination.

Resistance Management
Topogard contains Group C1 herbicides.[3] To prevent or delay the development of herbicide

resistance, it is recommended to use Topogard in tank mixes or rotate its use with herbicides

that have a different mode of action.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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